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Compound of Interest

Compound Name: BML-280

Cat. No.: B611729

Researchers and drug development professionals handling BML-280 must adhere to strict
disposal procedures to ensure laboratory safety and environmental protection. This guide
provides essential, step-by-step instructions for the proper disposal of BML-280, aligning with
general best practices for hazardous chemical waste management.

BML-280, also known as VU0285655-1, is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects[1]. Therefore, it is imperative that this compound is not
disposed of down the drain or in regular solid waste. The primary directive for its disposal is to
send it to an approved hazardous waste disposal plant[1].

Chemical and Safety Data

Proper handling and disposal procedures are informed by the chemical and toxicological
properties of the substance. Below is a summary of key data for BML-280.
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Property Value
Synonyms VU0285655-1
Molecular Formula C25H27Ns02
Molecular Weight 429.51 g/mol

H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

GHS Hazard Statements

P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P273: Avoid release to the
environment. P301 + P312: IF SWALLOWED:
GHS Precautionary Statements Call a POISON CENTER or doctor/physician if
you feel unwell. P330: Rinse mouth. P391.:
Collect spillage. P501: Dispose of contents/

container to an approved waste disposal plant.

[1]

Store at -20°C as a powder or -80°C in solvent.

Keep container tightly sealed in a cool, well-
Storage ) ] ]

ventilated area, away from direct sunlight and

ignition sources.[1]

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents.[1]

Personal Protective Equipment (PPE)

Before handling BML-280 for any purpose, including disposal preparation, ensure the following
personal protective equipment is worn:

o Eye Protection: Safety goggles with side-shields.
o Hand Protection: Protective gloves (e.g., nitrile).

» Skin and Body Protection: Impervious clothing, such as a lab coat.
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» Respiratory Protection: A suitable respirator should be used if there is a risk of dust or
aerosol formation.

Step-by-Step Disposal Protocol

The following workflow outlines the mandatory procedure for the disposal of BML-280 waste in
a laboratory setting. This includes pure compound, contaminated consumables, and solutions.
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BML-280 Disposal Workflow

Waste Segregation

Identify BML-280 Waste
(Solid, Liquid, Contaminated Materials)

tep 1

Segregate from other chemical waste streams.
Do not mix with incompatible materials.

Step 2

Waste CoIIecticvm and Labeling

Place waste in a designated, leak-proof, and sealed container.

Label the container clearly:
'Hazardous Waste - BML-280'
Include GHS pictograms (Harmful, Environmental Hazard).

Step 4

Storage anv d Disposal

Store the labeled container in a designated hazardous waste accumulation area.

tep 5

Arrange for pickup by an approved hazardous waste disposal service.

Click to download full resolution via product page

BML-280 Disposal Workflow Diagram
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Experimental Protocols Cited

This guidance is based on standard hazardous waste management protocols and the specific
safety data available for BML-280 (VU0285655-1). The primary cited document is the Safety
Data Sheet (SDS) for VU0285655-1 provided by DC Chemicals, which outlines the hazards
and necessary precautions for handling the compound[1]. The procedural steps are derived
from general laboratory chemical waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of BML-280: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611729#bml-280-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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